Cas no 1806262-71-4 (2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806262-71-4
• MF: C₉H₁₁F₃N₂O₃
• MW: 252.190452814102
• CID: 4839288
• Update Time: 2025-05-21

2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H11F3N2O3/c1-16-8-7(17-9(10,11)12)2-5(4-15)6(3-13)14-8/h2,15H,3-4,13H2,1H3
• InChI Key： VHVAZMJQAYDPLF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(CN)C(CO)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 0.3
• Topological Polar Surface Area: 77.6

Additional information on 2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol

2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806262-71-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with an aminomethyl group, a methoxy group, and a trifluoromethoxy group. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable molecule for various applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates specific interactions with other molecules. The aminomethyl group (-CH₂NH₂) introduces basicity and hydrogen bonding capabilities, which are crucial for its interaction with biological systems. The methoxy group (-OCH₃) adds electron-donating properties, enhancing the compound's stability and solubility. Meanwhile, the trifluoromethoxy group (-OCF₃) contributes to the molecule's lipophilicity and resistance to metabolic degradation, making it highly suitable for drug design.

Recent studies have highlighted the potential of 2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are critical targets for treating Alzheimer's disease and other cognitive disorders. The compound's unique structure allows it to bind effectively to these enzymes, demonstrating promising inhibitory activity in vitro and in vivo models.

In addition to its enzymatic inhibition properties, this compound has shown potential as a modulator of ion channels, particularly voltage-gated sodium channels (Nav). Such activity is significant in the context of pain management and epilepsy treatment. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to Nav isoforms, providing insights into its therapeutic potential.

The synthesis of 2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the functional groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels.

From a materials science perspective, this compound has been investigated for its applications in organic electronics. Its electron-withdrawing groups make it a candidate for use in light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated its ability to enhance charge transport properties in organic semiconductors, paving the way for its integration into next-generation electronic devices.

In terms of environmental impact, researchers have evaluated the biodegradation pathways of 2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol under various conditions. Results indicate that while the compound exhibits moderate persistence in aqueous environments, it undergoes rapid degradation under UV light or microbial action. These findings are crucial for assessing its environmental safety and guiding responsible use in industrial applications.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential toxicity. Advanced drug delivery systems, such as lipid nanoparticles and polymeric micelles, are being explored to improve its efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, 2-(Aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806262-71-4) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a promising candidate for advancing therapeutic interventions and innovative materials development.